Cas no 27920-90-7 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(4-carboxy-1-oxobutyl)amino]-8-oxo-, (6R,7R)-)

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(4-carboxy-1-oxobutyl)amino]-8-oxo-, (6R,7R)-
• CAS No: 27920-90-7
• MF: C₁₅H₁₈N₂O₈S
• MW: 386.377023220062
• CID: 273163
• PubChem ID: 446570
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(4-carboxy-1-oxobutyl)amino]-8-oxo-, (6R,7R)- Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[(4-carboxy-1-oxobutyl)amino]-8-oxo-, (6R,7R)-
• (6R,7R)-3-(acetyloxymethyl)-7-(4-carboxybutanoylamino)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• glutaryl-7-amino-cephalosporanic acid
• 7BETA-(4CARBOXYBUTANAMIDO) CEPHALOSPORANIC ACID
• (6R,7R)-3-(Acetoxymethyl)-7-(4-carboxybutanamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• IXUSDMGLUJZNFO-BXUZGUMPSA-N
• Glutaryl 7ACA
• SCHEMBL569055
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 3-((acetyloxy)methyl)-7-((4-carboxy-1-oxobutyl)amino)-8-oxo-, (6R-trans)-
• glutaryl 7-ACA
• Glutaryl-7-aminocephalosporanic acid
• glutaryl-7ACA
• GLUTARYL 7-AMINO CEPHALOSPORANIC ACID
• (7R)-7-(4-Carboxybutanamido)cephalosporanate
• glutaryl-7-amino cephalosporanic acid
• CEN
• 27920-90-7
• Gl-7-Aca
• 7-Glutarylaminocephalosporanate
• DTXSID40182197
• (6R,7R)-3-[(acetyloxy)methyl]-7-[(4-carboxybutanoyl)amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CHEBI:41425
• glutaryl 7-aminocephalosporanic acid
• Glutaryl-7-aca
• Q27120425
• 3-acetoxymethyl-7beta-(4-carboxybutanamido)-3-cephem-4-carboxylic acid
• (7R)-7-(4-carboxybutanamido)cephalosporanic acid
• (6R,7R)-3-[(acetyloxy)methyl]-7-(4-carboxybutanamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Inchi： 1S/C15H18N2O8S/c1-7(18)25-5-8-6-26-14-11(13(22)17(14)12(8)15(23)24)16-9(19)3-2-4-10(20)21/h11,14H,2-6H2,1H3,(H,16,19)(H,20,21)(H,23,24)/t11-,14-/m1/s1
• InChI Key： IXUSDMGLUJZNFO-BXUZGUMPSA-N
• SMILES： S1CC(COC(C)=O)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(CCCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 386.07844
• Monoisotopic Mass: 386.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.7
• Topological Polar Surface Area: 176Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 803.3°Cat760mmHg
• Flash Point: 439.6°C
• Refractive Index: 1.631
• PSA: 150.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems